IMidazo[1,2-b]pyridazine, 3-[2-(triMethylsilyl)ethynyl]-

• CAS No.: 943320-60-3
• Molecular Formula: C11H13N3Si
• Molecular Weight: 215.33 g/mol
• IUPAC Name: 2-imidazo[1,2-b]pyridazin-3-ylethynyl(trimethyl)silane
• InChI: InChI=1S/C11H13N3Si/c1-15(2,3)8-6-10-9-12-11-5-4-7-13-14(10)11/h4-5,7,9H,1-3H3
• InChI Key: AUMLXDLZHWMUCA-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=CN=C2N1N=CC=C2

Description

IMidazo[1,2-b]pyridazine, 3-[2-(triMethylsilyl)ethynyl]- is a useful research compound. Its molecular formula is C11H13N3Si and its molecular weight is 215.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-bromoimidazo[1,2-b]pyridazine (36.78 g, 0.186 mol; prepared according to Stanovnik, B. et al. Synthesis (1981), 12, 987-989), ethynyltrimethylsilane (21.89 g, 0.223 mol), Pd(PPh3)4 (10.73 g, 9.29 mmol), CuI (5.30 g, 0.028 mol), and diisopropylethylamine (32.4 mL, 0.279 mol) in 150 mL of DMF was stirred at ambient temperature, under an atmosphere of N2, for 1 h. The reaction mixture was concentrated and the crude product was purified by silica gel flash chromatography (eluted with 0-5% MeOH/DCM) to provide 28.46 g of product.